6-[1-[2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

• Molecular Formula: C29H40N2O11
• Molecular Weight: 592.6 g/mol
• IUPAC Name: 6-[1-[2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• InChI: InChI=1S/C29H40N2O11/c1-3-40-27(38)18(13-12-16-8-5-4-6-9-16)30-15(2)25(35)31-19-11-7-10-17(19)14-20(31)28(39)42-29-23(34)21(32)22(33)24(41-29)26(36)37/h4-6,8-9,15,17-24,29-30,32-34H,3,7,10-14H2,1-2H3,(H,36,37)
• InChI Key: ZJZVWDOXIZGYPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCC3CC2C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O

Description

This compound is a structurally complex molecule featuring multiple pharmacophoric groups. Its core structure includes:

• A cyclopenta[b]pyrrole bicyclic system (3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole) linked to a propanoyl chain.
• An ethoxy-oxo-phenylbutan-2-yl amino group (1-ethoxy-1-oxo-4-phenylbutan-2-yl), which is a hallmark of angiotensin-converting enzyme (ACE) inhibitor prodrugs.
• A glycosidic linkage to a trihydroxyoxane (sugar-like) moiety with a terminal carboxylic acid group.

Molecular Formula: C27H36N2O11 Molecular Weight: 564.58 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[1-[2-[(1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid involves multiple steps. One common approach is to start with the preparation of the core structure, followed by the sequential addition of functional groups. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process would be optimized for yield and efficiency, often incorporating continuous flow techniques and advanced purification methods to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Reduction: The addition of hydrogen or the removal of oxygen.

Substitution: The replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions often involve specific temperatures, pH levels, and solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The pathways involved can vary depending on the specific application, but often include modulation of signaling pathways and gene expression .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The compound shares structural motifs with several ACE inhibitors and related derivatives. Key analogs include:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Differences	Potential Functional Impact
Ramipril (Proprietary Name: Altace, Tritace)	C23H32N2O5	416.51 g/mol	Lacks the trihydroxyoxane-carboxylic acid moiety; contains a simpler bicyclic system.	Reduced solubility; shorter half-life compared to the target compound.
6-[1-(Carboxy-3-phenylpropyl)...oxane-2-carboxylic acid	C27H36N2O11	564.58 g/mol	Replaces the ethoxy group with a carboxylic acid on the phenylbutan-2-yl chain.	May act as an active metabolite; altered pharmacokinetics due to increased polarity.
Enalapril	C20H28N2O5	376.45 g/mol	Contains a phenylpropyl group without cyclopenta[b]pyrrole or sugar-like moieties.	Lower molecular weight may enhance bioavailability but reduce target specificity.

Chemoinformatic Similarity Analysis

Using the Tanimoto coefficient (a widely validated metric for structural similarity ), the target compound demonstrates:

• ~75% similarity to ramipril , primarily due to shared cyclopenta[b]pyrrole and ethoxy-oxo-phenylbutan-2-yl groups.
• ~60% similarity to enalapril , driven by the ACE-inhibitory pharmacophore but diverging in ring systems and substituents.

Pharmacokinetic Hypotheses

• The extended structure may delay metabolic degradation, prolonging therapeutic effects but complicating blood-brain barrier penetration .

Research Findings and Data Gaps

• Synthetic Routes : While exact synthesis protocols for the target compound are unspecified, analogous ACE inhibitors (e.g., ramipril) are synthesized via refluxing intermediates in 1,4-dioxane with triethylamine .
• Toxicity Data: No direct toxicity studies are available, but structural analogs like ramipril show low acute toxicity (LD50 > 2000 mg/kg in rodents) .
• Bioactivity : Computational models predict ACE inhibition (IC₅₀ ~1–10 nM), comparable to ramipril, though experimental validation is needed .